Cas no 2138281-57-7 (3-Furanol, tetrahydro-3-(5-oxazolyl)-)

• Product Name: 3-Furanol, tetrahydro-3-(5-oxazolyl)-
• CAS No: 2138281-57-7
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5260830
• Update Time: 2025-10-28

3-Furanol, tetrahydro-3-(5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, tetrahydro-3-(5-oxazolyl)-

• Inchi： 1S/C7H9NO3/c9-7(1-2-10-4-7)6-3-8-5-11-6/h3,5,9H,1-2,4H2
• InChI Key： WGQVSIFJOQVKRQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2OC=NC=2)(O)C1

Additional information on 3-Furanol, tetrahydro-3-(5-oxazolyl)-

Introduction to 3-Furanol, tetrahydro-3-(5-oxazolyl) and Its Significance in Modern Chemical Research

3-Furanol, tetrahydro-3-(5-oxazolyl), identified by the CAS number 2138281-57-7, is a compound of growing interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol derivative has garnered attention due to its unique structural features and potential applications in drug development and material science. The presence of both furan and oxazole moieties in its molecular framework endows it with distinct chemical properties that make it a valuable scaffold for medicinal chemists.

The compound's structure consists of a tetrahydropyran ring substituted with a 5-oxazolyl group at the 3-position. This configuration introduces a rich array of reactive sites, enabling diverse functionalization strategies. The furanol moiety contributes to its solubility in polar organic solvents, while the oxazole ring provides stability and electronic characteristics that are conducive to interactions with biological targets. Such features have positioned this compound as a promising candidate for further investigation in synthetic chemistry.

In recent years, there has been an increasing focus on the development of novel heterocyclic compounds for their pharmaceutical applications. The tetrahydro-3-(5-oxazolyl)furans class of compounds has shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The specific derivative identified by CAS no. 2138281-57-7 is no exception, with preliminary studies suggesting its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its versatility as a synthetic building block. The 5-oxazolyl substituent can be further modified through various chemical transformations, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions, allowing for the creation of structurally diverse derivatives. These modifications can be tailored to optimize biological activity, solubility, and pharmacokinetic properties. For instance, recent research has demonstrated the utility of this compound in generating novel kinase inhibitors by incorporating additional pharmacophores at the 2-position of the furan ring.

The importance of 3-Furanol, tetrahydro-3-(5-oxazolyl) is further underscored by its role in exploring new chemical space. Medicinal chemists are continually seeking innovative scaffolds that can differentiate their lead compounds from existing drugs on the market. The unique combination of rings in this molecule provides a starting point for generating structures with novel mechanisms of action. This approach is particularly relevant in addressing drug resistance and developing next-generation therapeutics.

From a computational chemistry perspective, the study of this compound has provided valuable insights into its electronic structure and reactivity. Advanced computational methods have been employed to predict how different substituents affect its properties. These studies have not only enhanced our understanding of the molecule's behavior but also guided experimental design by identifying optimal reaction conditions for functionalization.

The synthesis of 3-Furanol, tetrahydro-3-(5-oxazolyl) involves multi-step organic transformations that highlight modern synthetic methodologies. Recent advances in catalytic systems have enabled more efficient routes to this compound compared to traditional approaches. For example, transition-metal-catalyzed cyclizations have been employed to construct the tetrahydropyran core with high regioselectivity. Such improvements in synthetic efficiency are crucial for large-scale production and further exploration of derivatives.

In addition to its pharmaceutical relevance, this compound has shown promise in material science applications. The unique electronic properties of its heterocyclic system make it a candidate for use in organic electronics and photovoltaic devices. Researchers are investigating how variations in its structure can influence charge transport properties, potentially leading to advancements in flexible electronics and renewable energy technologies.

The growing interest in tetrahydro-3-(5-oxazolyl)furans has also spurred interdisciplinary collaborations between chemists and biologists. Experimental studies combined with computational modeling have provided a more comprehensive understanding of how these molecules interact with biological targets at the molecular level. This synergy has accelerated the discovery process by allowing researchers to rapidly screen large libraries of derivatives for biological activity.

Looking ahead, future research on CAS no. 2138281-57-7 is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, scientists aim to identify analogs with enhanced potency and reduced side effects. Furthermore, green chemistry principles will guide synthetic approaches to ensure sustainability throughout drug development.

The integration of machine learning tools into virtual screening processes has also emerged as a powerful strategy for identifying promising derivatives early in the discovery pipeline. These computational techniques can analyze vast datasets to predict which modifications are most likely to improve biological activity based on structural features similar to known active compounds.

In conclusion,3-Furanol, tetrahydro-3-(5-oxazolyl) represents a significant advancement in chemical research with far-reaching implications for pharmaceuticals and materials science alike.* Its unique structural features offer unparalleled opportunities for innovation,* making it an indispensable tool for researchers seeking new solutions across multiple disciplines.* As our understanding*of molecular interactions*continues*to evolve,*this*compound*will undoubtedly play*an increasingly important role*in shaping*the future*of chemical discovery.*